Cas no 713079-19-7 (3-(3,5-Dimethylphenyl)benzonitrile)

3-(3,5-Dimethylphenyl)benzonitrile structure
713079-19-7 structure
Product Name:3-(3,5-Dimethylphenyl)benzonitrile
CAS No:713079-19-7
MF:C15H13N
MW:207.270423650742
MDL:MFCD19316255
CID:2799908
Update Time:2025-09-27

3-(3,5-Dimethylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylphenyl)benzonitrile
    • 3',5'-Dimethyl-1,1'-biphenyl-3-carbonitrile
    • 3-(3,5-Dimethylphenyl)benzonitrile
    • MDL： MFCD19316255
    • Inchi： 1S/C15H13N/c1-11-6-12(2)8-15(7-11)14-5-3-4-13(9-14)10-16/h3-9H,1-2H3
    • InChI Key： QBYQOHMDGQMIQB-UHFFFAOYSA-N
    • SMILES： N#CC1=CC=CC(=C1)C1C=C(C)C=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • XLogP3: 4
  • Topological Polar Surface Area: 23.8

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3-(3,5-Dimethylphenyl)benzonitrile Production Method

Production Method 1

556-96-7 556-96-7
713079-19-7 713079-19-7
1355247-46-9 1355247-46-9
935552-89-9 935552-89-9
Reaction Conditions
1.1 Reagents: Pivalic acid ,  Potassium carbonate Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: Dimethylacetamide ;  3 h, rt → 120 °C
Reference
The site-selectivity and mechanism of Pd-catalyzed C(sp2)-H arylation of simple arenes with aryl bromides.
Kim, Daeun; Choi, Geunho; Kim, Weonjeong; Kim, Dongwook; Kang, Youn K.; et al, Chemical Science, 2021, 12(1), 363-373

3-(3,5-Dimethylphenyl)benzonitrile Raw materials

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Amadis Chemical Company Limited
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(CAS:713079-19-7)3-(3,5-Dimethylphenyl)benzonitrile
Order Number:A1173077
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:24
Price ($):468.0
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Amadis Chemical Company Limited
(CAS:713079-19-7)3-(3,5-Dimethylphenyl)benzonitrile
A1173077
Purity:99%
Quantity:5g
Price ($):468.0
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